Cas no 51871-42-2 ((2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid)

• Product Name: (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid
• CAS No: 51871-42-2
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• MDL: MFCD00190801
• CID: 361186
• PubChem ID: 11953699
• Update Time: 2025-10-28

(2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-[(1,1-dimethylethoxy)carbonyl]glycyl-
• Boc-Gly-Leu-OH
• (2S)-4-methyl-2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid
• (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid

• MDL： MFCD00190801
• Inchi： 1S/C13H24N2O5/c1-8(2)6-9(11(17)18)15-10(16)7-14-12(19)20-13(3,4)5/h8-9H,6-7H2,1-5H3,(H,14,19)(H,15,16)(H,17,18)/t9-/m0/s1
• InChI Key： RGNNFKYULPHSJI-VIFPVBQESA-N
• SMILES： O(C(NCC(N[C@H](C(=O)O)CC(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.16862
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 142-145 ºC (ethyl acetate hexane )
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 104.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid

Introduction to (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic Acid (CAS No. 51871-42-2)

The compound (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid, identified by its CAS number 51871-42-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

At the core of its molecular structure lies a chiral center, specifically the (S)-configuration at the second carbon atom, which contributes to its unique stereochemical properties. The presence of multiple functional groups, including an amide linkage and a tert-butoxycarbonyl (Boc) protecting group, enhances its versatility in synthetic chemistry. These features make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in developing highly specific and effective therapeutic agents. The stereochemistry of (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid plays a crucial role in determining its biological activity. Studies have shown that enantiomeric purity is essential for achieving desired pharmacological effects, and this compound exemplifies the significance of precise stereochemical control in medicinal chemistry.

In the realm of synthetic organic chemistry, the Boc-protected amine group serves as a critical handle for further functionalization. This protection strategy allows for selective modification at other sites within the molecule without affecting the sensitive amine functionality. Such modular design is particularly useful in multi-step syntheses where regioselectivity and protection-deprotection strategies are paramount.

The compound's utility extends beyond simple intermediates; it has been explored as a building block in the synthesis of more complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and interacting with biological targets. These studies underscore the importance of understanding molecular interactions at a fundamental level.

One area where this compound has shown particular promise is in the development of protease inhibitors. Proteases are enzymes that play vital roles in various biological processes, and their inhibition is often a key strategy in drug design. The amide linkage and the overall structure of (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid provide a scaffold that can be tailored to interact with specific protease targets.

Moreover, the tert-butoxycarbonyl group not only protects the amine but also influences the solubility and stability of the compound during synthetic processes. This characteristic makes it an attractive candidate for further derivatization, allowing chemists to fine-tune its properties for specific applications.

Recent research has also explored the use of computational methods to predict and optimize the properties of such compounds. Molecular modeling techniques have been employed to understand how changes in the molecular structure affect biological activity. These computational approaches complement traditional experimental methods, providing a more efficient route to discovering novel therapeutics.

The synthesis of chiral compounds like (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid often requires sophisticated methodologies to ensure high enantiomeric purity. Techniques such as asymmetric synthesis and chiral resolution are commonly employed to achieve these goals. The development of new synthetic routes continues to be an active area of research, driven by the need for more efficient and sustainable methods.

In conclusion, (2S)-2-(2-{(tert-butoxy)carbonylamino}acetamido)-4-methylpentanoic acid represents a fascinating example of how structural features can be leveraged to develop biologically active molecules. Its chiral center, protective groups, and overall architecture make it a versatile tool in pharmaceutical research. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in drug discovery and development.